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Compound of Interest

Compound Name:
2-(4-Bromo-2-

methylphenoxy)acetic acid

CAS No.: 6956-82-7

Cat. No.: B1266749

Get Quote

Introduction & Scope
2-(4-Bromo-2-methylphenoxy)acetic acid (CAS: 2062-12-6) is a trisubstituted benzene

derivative characterized by an oxyacetic acid moiety, a methyl group, and a bromine atom.[1]

Accurate structural confirmation is critical during synthesis to distinguish it from potential

regioisomers (e.g., 4-bromo-3-methyl isomers) and to quantify purity.[1]

This guide provides a standardized protocol for 1H and 13C NMR spectroscopy, focusing on

the specific coupling patterns arising from the 1,2,4-substitution pattern on the aromatic ring.

Chemical Profile
IUPAC Name: 2-(4-Bromo-2-methylphenoxy)acetic acid[1]

Molecular Formula: C

H

BrO
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[1]

Molecular Weight: 245.07 g/mol [1]

Key Functional Groups: Carboxylic acid, Aryl ether, Aryl bromide, Toluene substructure.

Experimental Protocol
Sample Preparation
Proper sample preparation is the foundation of high-resolution NMR data.[1] The carboxylic

acid proton is exchangeable; therefore, solvent choice dictates its visibility.[1]

Solvent Selection:

Preferred:DMSO-d

(Dimethyl sulfoxide-d6).[1]

Reasoning: Excellent solubility for polar carboxylic acids.[1] The high polarity slows

proton exchange, often allowing the carboxylic acid proton (-COOH) to be observed as

a broad singlet around 12-13 ppm.[1]

Alternative:CDCl

(Chloroform-d).[1]

Note: The acid proton may be extremely broad or invisible due to rapid exchange.[1]

Chemical shifts will vary slightly from DMSO values.

Concentration: Dissolve 10–15 mg of the solid compound in 0.6 mL of solvent.

Internal Standard: Tetramethylsilane (TMS, 0.00 ppm) or residual solvent peak (DMSO-d

: 2.50 ppm).[1]

Acquisition Parameters (Standard 400/500 MHz)
Temperature: 298 K (25 °C)
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Pulse Sequence: zg30 (30° excitation pulse) for quantitative integration.

Relaxation Delay (D1):

1.0 second (Ensure full relaxation of aromatic protons).

Scans (NS): 16 (1H), 1024+ (13C).[1]

Structural Analysis & Interpretation
1H NMR Assignment Strategy
The molecule possesses a 1,2,4-trisubstituted benzene ring.[1] The coupling pattern is the

definitive fingerprint for this substitution.[1]

Aliphatic Region: Look for two distinct singlets.[1]

~2.2 ppm (3H): Methyl group attached to the aromatic ring (Ar-CH

).[1]

~4.7 ppm (2H): Methylene group of the ether/acid moiety (-O-CH

-COOH).[1]

Aromatic Region (6.5 – 7.5 ppm):

H-6 (Doublet): Located ortho to the ether oxygen.[1] The oxygen is electron-donating by

resonance, shielding this proton (shifting it upfield relative to benzene).[1]

H-5 (Doublet of Doublets): Located ortho to the Bromine and meta to the Methyl.[1] It

couples with H-6 (ortho,

Hz) and H-3 (meta,

Hz).[1]

H-3 (Doublet/Fine Splitting): Located between the Methyl and Bromine.[1] It shows only

meta-coupling to H-5 (

Hz).[1]
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Representative Data Table (DMSO-d )

Position Type
Shift (

, ppm)

Integratio
n

Multiplicit
y

Coupling
(

, Hz)

Assignme
nt Logic

-COOH Exch. 12.95 1H br s -

Carboxylic

acid proton

(visible in

DMSO).[1]

H-3 Ar-H 7.36 1H d

Meta to Br,

Ortho to

Me.[1]

Deshielded

by Br.

H-5 Ar-H 7.28 1H dd ,

Ortho to Br.

[1] Couples

to H-6 and

H-3.

H-6 Ar-H 6.82 1H d

Ortho to

Ether (-

OR).[1]

Shielded

by Oxygen

resonance.

[1]

-CH

-
Alkyl 4.68 2H s -

Methylene

bridge.[1]

Deshielded

by Oxygen

and

Carbonyl.

[1]

-CH Alkyl 2.18 3H s -
Aryl methyl

group.[1]
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Note: Chemical shifts are approximate and may vary by ±0.05 ppm depending on concentration

and pH.[1]

Visualization of Coupling Pathways
The following diagram illustrates the scalar coupling network (Spin System) used to confirm the

regiochemistry of the aromatic ring.

Aromatic Spin System (1,2,4-Substitution)

H-3
(d, ~7.36 ppm)

H-5
(dd, ~7.28 ppm)

Meta Coupling
(⁴J ≈ 2.4 Hz)

Br (Pos 4)

Ortho

Me (Pos 2)

Ortho

H-6
(d, ~6.82 ppm)

Ortho Coupling
(³J ≈ 8.7 Hz)

Ortho

Click to download full resolution via product page

Figure 1: Aromatic proton coupling network. Solid line indicates strong ortho-coupling; dashed

line indicates weak meta-coupling.[1]

Analytical Workflow & Quality Control
To ensure data integrity, follow this self-validating workflow.
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Start: Crude/Pure Sample

Dissolve in DMSO-d6
(Target: 20mM)

Acquire 1H NMR
(16 Scans, d1=1s)

Check 1: Integration Check
Ratio Me:CH2:Ar = 3:2:3?

Pass

Yes

Fail: Check Purity/Solvent

No

Check 2: Coupling Pattern
Is H-5 a doublet of doublets?

No (Possible Regioisomer)

Confirm Structure:
2-(4-Bromo-2-methylphenoxy)acetic acid

Yes

Click to download full resolution via product page

Figure 2: Step-by-step validation workflow for structural confirmation.
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Troubleshooting & Common Pitfalls
Issue 1: Missing Carboxylic Acid Proton

Cause: Exchange with water in the solvent or use of CDCl

.[1]

Solution: Dry the sample thoroughly or add a drop of D

O (which will make the peak disappear completely, confirming its identity as exchangeable).
Use anhydrous DMSO-d

.[1]

Issue 2: Overlap of H-3 and H-5
Cause: Similar electronic environments can cause these signals to merge into a complex

multiplet.[1]

Solution: Acquire a COSY (Correlation Spectroscopy) spectrum.[1] H-6 will show a strong

cross-peak only to H-5, allowing you to distinguish H-5 from H-3 (which has no strong ortho

partner).[1]

Issue 3: Regioisomer Contamination
Scenario: Presence of 4-bromo-3-methyl isomer.[1]

Detection: Look for a change in the H-6 coupling.[1] In the 3-methyl isomer, the proton ortho

to the ether would likely be a singlet or have a different splitting pattern depending on the

exact arrangement.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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